3-(Spiro[3.5]nonan-2-ylamino)butanamide
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Description
3-(Spiro[3.5]nonan-2-ylamino)butanamide is a spirocyclic compound featuring a unique bicyclic spiro[3.5]nonane core fused to an amino-substituted butanamide moiety. This structural motif confers rigidity and stereochemical complexity, which are advantageous in drug discovery for enhancing target selectivity and metabolic stability.
Properties
IUPAC Name |
3-(spiro[3.5]nonan-2-ylamino)butanamide | |
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InChI |
InChI=1S/C13H24N2O/c1-10(7-12(14)16)15-11-8-13(9-11)5-3-2-4-6-13/h10-11,15H,2-9H2,1H3,(H2,14,16) | |
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InChI Key |
NVLFKVOFMWJKLQ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC(CC(=O)N)NC1CC2(C1)CCCCC2 | |
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Molecular Formula |
C13H24N2O | |
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Molecular Weight |
224.34 g/mol | |
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Comparison with Similar Compounds
Structural and Functional Differences:
- Rigidity vs.
- Biological Activity: While AS17773 is utilized in antipsychotic drug development due to its dopamine receptor affinity, 3-(Spiro[3.5]nonan-2-ylamino)butanamide’s amide group may favor protease resistance, extending its half-life in vivo compared to hydroxylated analogs like AS97444 .
- Synthetic Accessibility: Commercial availability of AS97444 and AS17773 suggests well-optimized synthetic routes, whereas 3-(Spiro[3.5]nonan-2-ylamino)butanamide’s complexity may require multi-step protocols, increasing production costs.
Pharmacokinetic Considerations:
- Solubility : The hydrochloride salt of AS17773 improves aqueous solubility, a property absent in the neutral butanamide derivative.
- Metabolic Stability: The spiro[3.5]nonane core in all three compounds reduces metabolic oxidation compared to linear analogs, but the amino-butanamide’s tertiary amine may still undergo CYP450-mediated N-dealkylation.
Notes
Data Limitations: Direct comparative studies on 3-(Spiro[3.5]nonan-2-ylamino)butanamide are scarce; inferences are drawn from structural analogs like AS97444 and AS17773 .
Research Gaps : In vitro/in vivo efficacy data, toxicity profiles, and detailed synthetic methodologies for the target compound remain unelucidated in publicly accessible literature.
Commercial Viability: The higher molecular complexity of 3-(Spiro[3.5]nonan-2-ylamino)butanamide may limit scalability compared to simpler spiro derivatives, impacting cost-effectiveness in drug discovery pipelines.
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